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Dodemorph Acetate Profile and Properties

The table below summarizes the key physicochemical and regulatory properties of dodemorph acetate for

reference in experimental design.

Property Value / Description Source

Chemical Name 4-cyclododecyl-2,6-dimethylmorpholine acetate [1]

IUPAC Name acetic acid;4-cyclododecyl-2,6-dimethylmorpholine [2]

Mode of Action Systemic with protective and curative action; inhibits sterol
biosynthesis (ergosterol) in fungal membranes.

[3] [1]
[2]

FRAC Code 5 (Morpholines) [3] [1]

Molecular Mass 341.53 g/mol [1]

Water Solubility 746 mg/L (at 20°C, pH 7) [1]

Log P (Partition
Coefficient)

4.23 (High) [1]
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Property Value / Description Source

Formulation
Example

Emulsifiable Concentrate (EC), 400 g/L [4]

EU Approval Status Approved until 30 November 2026 [1]

Application Notes for Research and Development

For controlled environment studies and field trials, the following application guidelines can serve as a

baseline.

Aspect Protocol Details Notes & Considerations

Target
Pathogens

Powdery mildews, Rusts,

Alternaria leaf spots

Primary efficacy against powdery mildews [4] [1].

Example Crops Ornamentals (roses,

carnations), cereals, fruits &
vegetables

Not for use on cut flowers [4] [1].

Application
Rate

2.0 - 2.5 mL product per liter
of water (for 400 g/L EC)

Adjust based on disease pressure and plant
growth stage [4].

Application
Interval

10 - 14 days Re-apply if conditions favor disease development
[4].

Application
Method

Foliar spray, ensuring
thorough, uniform coverage

of foliage.

Most common and effective method for systemic
action [4].

Re-Entry
Interval (REI)

12 hours Minimum time before safe re-entry into treated

area [4].

Phytotoxicity
Warning

Do not spray under hot,

sunny, and low humidity
conditions.

Always conduct a compatibility/phytotoxicity test

on a small area before large-scale application [4].
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Experimental Protocols for Efficacy Evaluation

Here are detailed methodologies for evaluating the fungicidal activity of dodemorph acetate in a research

setting.

Protocol 1: In Vitro Antifungal Activity Assay

This protocol assesses the direct effect of dodemorph acetate on fungal growth.

Objective: To determine the minimum inhibitory concentration (MIC) of dodemorph acetate against
target fungi.

Materials:
Pure standard of dodemorph acetate.

Potato Dextrose Agar (PDA) or other appropriate media.
Solvent (e.g., acetone, DMSO).

Sterile Petri dishes, culture tubes, and an aliquot of the target fungal pathogen.
Methodology:

Prepare a stock solution of dodemorph acetate in a suitable solvent.
Incorporate the stock solution into molten, cooled PDA to create a concentration series (e.g., 0,

1, 5, 10, 50 mg/L). Ensure the final solvent concentration is non-fungotoxic.
Inoculate the center of each agar plate with a mycelial plug from an actively growing fungal

culture.
Incubate plates at the optimal temperature for the pathogen.

Measure the radial growth of the fungus daily and compare to the control plates. The MIC is the
lowest concentration that completely inhibits growth.

Data Analysis: Plot fungal growth against log concentration to determine EC₅₀ (effective
concentration for 50% inhibition) values.

The following diagram illustrates the workflow for this in vitro assay:
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Protocol 2: Curative and Protective Activity on Plants

This protocol evaluates the ability of dodemorph acetate to prevent and cure fungal infections in a

controlled greenhouse setting.

Objective: To compare the protective and curative efficacy of dodemorph acetate on plant tissues.
Materials:
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Formulated product (e.g., 400 g/L EC) or pure standard.

Potted plants (e.g., rose seedlings) at a susceptible growth stage.
Spore suspension or infected plant material for the target pathogen.

Precision sprayer or atomizer.
Methodology:

Protective Action:
Apply the fungicide to healthy plants at the recommended rate.

After 24 hours, challenge the plants by inoculating with the pathogen.
Incubate plants under conditions conducive to disease development.

Curative Action:
Inoculate plants with the pathogen first.

After 24-48 hours (once symptoms begin to appear), apply the fungicide.
Incubate and monitor disease progression.

Include appropriate controls (e.g., untreated and inoculated, untreated and non-inoculated).
Data Analysis:

After a set period (e.g., 7-14 days), assess disease severity using a standardized scale (e.g., 0-
5 for leaf coverage).

Calculate efficacy using the Abbott formula: % Efficacy = (1 - (Disease in treated
/ Disease in control)) * 100.

The following diagram illustrates the workflow for the plant-based assay:

Safety and Environmental Considerations

Researchers must account for the following safety and environmental profiles when handling dodemorph

acetate and designing field studies:

Toxicity and Hazards: Classified as causing severe skin burns, serious eye damage, and may cause

an allergic skin reaction. Suspected of damaging fertility or the unborn child (Reproductive toxicity,
Category 2) [5].

Environmental Fate:
Soil Degradation: Moderately persistent, with a typical laboratory DT₅₀ (time for 50%

degradation) of 41 days [3].
Stability in Waste: A study on anaerobic digestion of biological waste found dodemorph to be

stable, showing no significant degradation under various conditions [6]. This indicates potential
for persistence in certain environments.

Mobility: Based on its physicochemical parameters, it is not expected to leach to groundwater
[3].
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Conclusion

Dodemorph acetate remains a valuable tool for managing powdery mildew and other fungal diseases in

ornamental and agricultural production systems. Its systemic action with both protective and curative

properties, underpinned by its inhibition of ergosterol biosynthesis, provides effective disease control.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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